Cas no 1396884-69-7 (3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea)

• Product Name: 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea
• CAS No: 1396884-69-7
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 6294020
• PubChem ID: 71786615
• Update Time: 2025-06-13

3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea
• F6178-5038
• 1-(2-methoxyphenyl)-3-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)urea
• AKOS024535219
• 3-(2-methoxyphenyl)-1-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}urea
• 1396884-69-7
• 1-(2-methoxyphenyl)-3-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]urea

• Inchi： 1S/C18H23N5O2/c1-25-16-5-3-2-4-15(16)22-18(24)21-12-14-6-10-23(11-7-14)17-13-19-8-9-20-17/h2-5,8-9,13-14H,6-7,10-12H2,1H3,(H2,21,22,24)
• InChI Key： XNIYOVAECXADQO-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1OC)NCC1CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea

Research Brief on 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea (CAS: 1396884-69-7)

The compound 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea (CAS: 1396884-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been investigated for its role as a modulator of specific biological targets, particularly in the context of neurological disorders and cancer. The presence of both pyrazine and methoxyphenyl moieties in its structure suggests potential interactions with various enzymes and receptors, making it a promising candidate for further pharmacological exploration.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its ability to selectively inhibit certain kinase enzymes involved in signal transduction pathways, which are often dysregulated in cancer cells. Furthermore, preliminary data from cell-based models indicate that 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea may exhibit neuroprotective effects by modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings have sparked interest in developing this compound as a potential therapeutic agent for Parkinson's disease and depression.

The synthesis and optimization of 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea have been the subject of several recent publications. Researchers have employed various synthetic strategies to improve the compound's bioavailability and metabolic stability while maintaining its pharmacological activity. Structure-activity relationship (SAR) studies have revealed that the methoxy group at the 2-position of the phenyl ring and the pyrazine moiety are critical for maintaining the compound's binding affinity to its molecular targets. Additionally, modifications to the piperidine ring have been explored to enhance blood-brain barrier penetration, which is crucial for its potential application in neurological disorders.

Pharmacokinetic studies of 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea have provided valuable insights into its drug-like properties. The compound exhibits moderate plasma protein binding and acceptable metabolic stability in human liver microsomes, suggesting favorable pharmacokinetic profiles for further development. Recent advances in formulation technology have addressed initial challenges related to its poor aqueous solubility, with nanoparticle-based delivery systems showing particular promise in preclinical models.

Looking forward, the research community anticipates that 3-(2-methoxyphenyl)-1-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}urea will continue to be an important compound for studying disease mechanisms and developing novel therapeutics. Ongoing clinical trials and further mechanistic studies are expected to provide more definitive evidence of its therapeutic potential and safety profile. The unique chemical structure of this compound, combined with its promising biological activities, positions it as a valuable tool compound and potential drug candidate in the field of chemical biology and medicinal chemistry.